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Cat. No.: B013755 Get Quote

An In-depth Technical Guide to Myristoylcholine Chloride for Research Applications

Introduction
Myristoylcholine chloride (MChCl) is a synthetic, lipid-conjugated cholinergic agonist that

serves as a critical pharmacological tool for investigating nicotinic acetylcholine receptors

(nAChRs).[1] Structurally, it is a quaternary ammonium compound derived from myristic acid

and choline, featuring a C14 fatty acid chain esterified to the choline headgroup.[1] This

modification significantly enhances its lipophilicity compared to traditional cholinergic agonists

like acetylcholine, allowing it to interact preferentially with nAChRs in lipid-rich membrane

environments.[1] This guide provides a comprehensive overview of its chemical and physical

properties, research applications, and experimental considerations for its use in scientific

research.

Chemical and Physical Properties
Myristoylcholine chloride is typically a white to off-white solid or powder.[2][3] It is

hygroscopic and should be stored accordingly.[4] Its unique amphiphilic structure, combining a

long hydrophobic acyl chain with a positively charged hydrophilic headgroup, dictates its

behavior in both aqueous and lipid environments.
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The fundamental chemical and physical characteristics of Myristoylcholine chloride are

summarized below.

Property Value Source

CAS Number 4277-89-8 [1][4][5][6][7]

Molecular Formula C₁₉H₄₀ClNO₂ [4][5][6]

Molecular Weight
349.98 g/mol (or ~350.0 g/mol

)
[2][4][5][6]

Monoisotopic Mass 349.2747572 Da [5]

Appearance
White to Off-White

Solid/Powder
[2][3][7]

Melting Point 196 - 204°C (decomposes) [4][8]

Solubility
Slightly soluble in Water,

Chloroform, Methanol
[4]

Storage Temperature -20°C [4][9]

Stability Hygroscopic [4]

Topological Polar Surface Area 26.3 Å² [5]

Spectroscopic Data
Spectroscopic analysis is crucial for confirming the identity and purity of Myristoylcholine
chloride.
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Spectroscopic Data Description Source

¹H NMR

Peaks correspond to the

myristoyl chain (δ 0.88–1.30

ppm), choline's

trimethylammonium group (δ

3.20 ppm), and the ester

linkage (δ 4.30 ppm).

[1]

¹³C NMR
Spectra available for identity

confirmation.
[10]

Mass Spectrometry

ESI-MS confirms the molecular

ion peak at m/z 348.3 ([M-

Cl]⁺).

[1]

IR Spectrum
Infrared spectra are available

for structural analysis.
[11]

Mechanism of Action and Signaling Pathways
The primary mechanism of action for Myristoylcholine chloride involves its interaction with

cell membranes and specific receptor systems. Its amphiphilic nature allows it to integrate into

the lipid bilayer, which can disrupt the membrane structure and alter its permeability.[1] This

property is fundamental to its application as a penetration enhancer in drug delivery systems.

[1][4][7][9]

As a cholinergic agonist, it selectively activates certain subtypes of nicotinic acetylcholine

receptors (nAChRs), particularly those within lipid-rich environments.[1] This makes it a

valuable tool for studying receptor desensitization, channel gating mechanisms, and the

allosteric modulation of nAChRs.[1]
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Myristoylcholine Chloride Signaling Interaction
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Conceptual diagram of MChCl's dual interaction mechanism.

Research Applications
Myristoylcholine chloride's unique properties make it a versatile tool in several research

domains.

Cell Membrane Studies: Its ability to integrate into and disrupt lipid bilayers makes it an

essential compound for studying membrane dynamics, permeability, and lipid metabolism.[1]

Drug Delivery Systems: It is widely explored as a skin penetration enhancer for transdermal

drug delivery.[1][4][7][9] It alters the lipid structure of the stratum corneum, facilitating the

transport of therapeutic agents.[1] It has also been used in enzyme-responsive

supramolecular nanoparticles for targeted drug release.
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Enzyme-Responsive Systems: MChCl can form aqueous two-phase systems with anionic

surfactants, which dissociate when exposed to cholinesterases. This property is harnessed

for creating controlled-release systems.[1]

Biosensing: Liquid crystal (LC) droplets functionalized with MChCl are used for the label-free

detection of carboxylesterase activity. The hydrolysis of MChCl by the enzyme induces a

detectable change in the optical pattern of the LC droplets.[1]

Neuroscience and Pharmacology: As a selective cholinergic agonist, it is invaluable for

studying the function and modulation of nAChRs, particularly in biophysical studies involving

model lipid bilayers and research into non-ionotropic signaling pathways.[1]

Experimental Protocols and Methodologies
While specific, step-by-step protocols are highly dependent on the experimental context, the

following outlines the methodologies for key applications cited in the literature.

General Workflow for Cell-Based Assays
This workflow describes a generalized procedure for studying the effects of Myristoylcholine
chloride on cultured cells, for instance, to evaluate its impact on membrane permeability or

cytotoxicity.
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General Workflow for Cell-Based Assays with MChCl

Preparation

Experiment

Analysis

Example Endpoints

Prepare MChCl Stock Solution
(e.g., in water or buffer)

Treat Cells with MChCl
(various concentrations)

Culture Target Cells
(e.g., keratinocytes, neurons)

Incubate for Defined Period

Add Reporter Molecule
(e.g., fluorescent dye, drug)

Measure Endpoint

Analyze and Interpret Data Permeability Assay
(e.g., dye uptake via microscopy)

Viability Assay
(e.g., MTT, LDH)

Signaling Assay
(e.g., Ca2+ imaging)

Click to download full resolution via product page

A generalized workflow for in vitro experiments using MChCl.

Methodology for Liquid Crystal-Based Biosensors
This protocol outlines the principles for creating a biosensor to detect enzyme activity, as

described in the literature.[1]
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Preparation of LC Droplets: Emulsify a liquid crystal (e.g., 5CB) in an aqueous solution

containing Myristoylcholine chloride to form stable microdroplets. The MChCl molecules

will self-assemble at the LC-water interface.

Enzyme Introduction: Introduce the sample containing the target enzyme (e.g.,

carboxylesterase) to the LC droplet solution.

Enzymatic Reaction: The enzyme hydrolyzes the Myristoylcholine chloride at the interface

into myristic acid and choline.

Optical Detection: This hydrolysis disrupts the ordered molecular arrangement of MChCl at

the droplet surface, triggering a change in the liquid crystal's internal molecular orientation.

Analysis: The change is observed as a visible optical transition (e.g., from a radial to a

bipolar configuration) when viewed under a polarized light microscope. The speed and extent

of this transition correlate with the enzyme's activity.

Chemical Reactions and Stability
Myristoylcholine chloride can undergo several types of chemical reactions, which are

important considerations for its handling, storage, and experimental use.

Hydrolysis: The ester linkage is susceptible to hydrolysis, especially under basic or acidic

conditions or in the presence of esterase enzymes, yielding myristic acid and choline.

Oxidation: The compound can be oxidized, for example by agents like hydrogen peroxide, to

form myristoylcholine oxide.[1]

Reduction: It can be converted to myristoylcholine using reducing agents such as sodium

borohydride.[1]

Substitution: The chloride counter-ion can be substituted by other nucleophiles to create

different salts.[1]

It is noted to be hygroscopic and should be stored in a dry environment at -20°C to maintain its

stability and prevent degradation.[4]
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Structure-Function Relationship of MChCl
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Relationship between MChCl's structure and its key functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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